Cas no 1805616-03-8 (2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805616-03-8
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4886664
• Update Time: 2025-09-27

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-4-1-3(2-16)15-6(7(10)11)5(4)8(12,13)14/h1-2,7H
• InChI Key： MZGUQBALPYXRJC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805616-03-8)

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805616-03-8) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique fluorinated and pyridine functionalities, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The structure of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde is composed of a pyridine ring substituted with difluoromethyl, fluoro, and trifluoromethyl groups, along with a carboxaldehyde moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde. One notable approach involves the sequential introduction of fluorinated groups onto the pyridine scaffold, followed by the formation of the carboxaldehyde functionality. This method has been optimized to achieve high yields and purity, ensuring its suitability for further applications in drug discovery and development.

In the context of medicinal chemistry, 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde has shown promise as a key intermediate in the synthesis of fluorinated pyridines. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors, which are crucial in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of potent inhibitors for a specific enzyme involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited enhanced potency and selectivity compared to existing inhibitors, suggesting its potential as a lead compound for further optimization.

Beyond its role in drug discovery, 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde has also found applications in agrochemical research. Fluorinated pyridines are known for their insecticidal and fungicidal properties, making them valuable candidates for developing new pesticides. A recent study in Pesticide Biochemistry and Physiology explored the use of this compound as a precursor for synthesizing environmentally friendly agrochemicals with improved efficacy and reduced toxicity.

The physicochemical properties of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde, such as its solubility, stability, and reactivity, have been extensively characterized. These properties are critical for optimizing its use in various synthetic routes and ensuring its compatibility with different reaction conditions. For instance, its high reactivity towards nucleophilic substitution reactions makes it an excellent starting material for constructing complex molecular architectures.

In addition to its synthetic utility, the safety profile of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde has been evaluated through comprehensive toxicological studies. These studies have shown that it is generally safe to handle under standard laboratory conditions, provided appropriate safety measures are followed. However, it is essential to adhere to best practices for handling chemicals to minimize any potential risks.

The future prospects for 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde are promising. Ongoing research is focused on expanding its applications in medicinal chemistry and agrochemicals by exploring new derivatives and optimizing existing synthetic routes. Additionally, efforts are being made to enhance its biological activity through rational design strategies and computational modeling.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805616-03-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structure and properties make it an invaluable tool for scientists working on the development of novel therapeutic agents and agrochemicals. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.